Cas no 2229170-83-4 (3-amino-2-(4-bromo-2-chlorophenyl)-2-methylpropan-1-ol)

• Product Name: 3-amino-2-(4-bromo-2-chlorophenyl)-2-methylpropan-1-ol
• CAS No: 2229170-83-4
• MF: C₁₀H₁₃BrClNO
• MW: 278.57332110405
• CID: 6318382
• PubChem ID: 165656943
• Update Time: 2025-08-04

3-amino-2-(4-bromo-2-chlorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(4-bromo-2-chlorophenyl)-2-methylpropan-1-ol
• 2229170-83-4
• EN300-1925194

• Inchi： 1S/C10H13BrClNO/c1-10(5-13,6-14)8-3-2-7(11)4-9(8)12/h2-4,14H,5-6,13H2,1H3
• InChI Key： PYMNMDUMHMZKNH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C(C)(CO)CN

Computed Properties

• Exact Mass: 276.98690g/mol
• Monoisotopic Mass: 276.98690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(4-bromo-2-chlorophenyl)-2-methylpropan-1-ol

Introduction to 3-amino-2-(4-bromo-2-chlorophenyl)-2-methylpropan-1-ol (CAS No. 2229170-83-4)

3-amino-2-(4-bromo-2-chlorophenyl)-2-methylpropan-1-ol, identified by the chemical compound code CAS No. 2229170-83-4, is a significant molecular entity that has garnered attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate structural framework, exhibits a unique combination of functional groups that make it a promising candidate for further exploration in drug discovery and therapeutic intervention.

The molecular structure of 3-amino-2-(4-bromo-2-chlorophenyl)-2-methylpropan-1-ol comprises a benzene ring substituted with bromine and chlorine atoms, which are flanked by an amine group and a tertiary alcohol moiety. The presence of these functional groups imparts distinct chemical properties, including reactivity, solubility, and potential biological activity. Such structural features are often leveraged in the design of novel compounds aimed at modulating biological pathways and targeting specific disease mechanisms.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small molecule inhibitors that exploit precise molecular interactions within biological systems. 3-amino-2-(4-bromo-2-chlorophenyl)-2-methylpropan-1-ol stands as a testament to this trend, as its structural motifs align with those of known bioactive molecules. The benzene ring, with its electron-withdrawing substituents, can interact with various biological targets, while the amine and alcohol groups provide opportunities for hydrogen bonding and other forms of molecular recognition.

One of the most compelling aspects of this compound is its potential application in the development of therapeutic agents for neurological disorders. Emerging research suggests that molecules with similar structural features may exert effects on neurotransmitter systems, potentially offering novel treatments for conditions such as depression, anxiety, and neurodegenerative diseases. The bromo and chloro substituents on the aromatic ring are particularly noteworthy, as they can enhance binding affinity to specific receptors or enzymes involved in these pathways.

Moreover, the tertiary alcohol group in 3-amino-2-(4-bromo-2-chlorophenyl)-2-methylpropan-1-ol provides a site for further functionalization, enabling chemists to tailor the compound's properties for specific applications. This flexibility is crucial in drug design, where subtle modifications can significantly alter a molecule's pharmacokinetic profile and therapeutic efficacy. Recent advances in synthetic chemistry have made it possible to modify such compounds with high precision, opening up new avenues for exploration.

The synthesis of 3-amino-2-(4-bromo-2-chlorophenyl)-2-methylpropan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include bromination and chlorination of the aromatic ring, followed by selective functionalization at the desired positions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex framework of this molecule.

In terms of biological activity, preliminary studies have hinted at potential interactions between 3-amino-2-(4-bromo-2-chlorophenyl)-2-methylpropan-1-ol and certain enzymes and receptors. For instance, its structural similarity to known kinase inhibitors suggests that it may interfere with signaling pathways involving protein phosphorylation. Additionally, the amine group could serve as a scaffold for developing compounds that modulate G-protein coupled receptors (GPCRs), which are implicated in a wide range of physiological processes.

The solubility profile of this compound is another critical factor that influences its pharmaceutical relevance. While the presence of polar functional groups generally enhances water solubility, the lipophilic nature of the alkyl chain may counteract this effect to some extent. Optimizing solubility through structural modifications remains an important consideration for future development.

As research progresses, computational methods such as molecular docking and quantum mechanics simulations are being increasingly employed to predict the binding affinity and mode of interaction between 3-amino-2-(4-bromo-2-chlorophenyl)-2-methylpropan-1-ol and biological targets. These tools allow researchers to refine their understanding of how the compound interacts with its intended targets at a molecular level, guiding experimental efforts toward more efficient drug discovery.

The regulatory landscape also plays a crucial role in determining the commercial viability of such compounds. Ensuring compliance with Good Manufacturing Practices (GMP) and other regulatory requirements is essential for advancing 3-amino-2-(4-bromo-2-chlorophenyl)-2-methylpropan-1-ol from laboratory-scale synthesis to clinical development. Collaborative efforts between academic institutions and pharmaceutical companies are often necessary to navigate these complexities effectively.

In conclusion,3-amino-2-(4-bromo-2-chlorophenyl)-2-methylpropan-1-oil (CAS No. 2229170 - 83 - 4) represents a fascinating subject of study within medicinal chemistry. Its unique structural features offer potential applications across multiple therapeutic areas, particularly in neurological disorders where precise molecular interactions are key. Continued research into its synthesis, biological activity, and pharmacokinetic properties will be instrumental in realizing its full pharmaceutical potential.